N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3,4-dimethylbenzamide hydrochloride

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3,4-dimethylbenzamide;hydrochloride
• InChI: InChI=1S/C20H22ClN3OS.ClH/c1-13-8-9-15(12-14(13)2)19(25)24(11-10-23(3)4)20-22-18-16(21)6-5-7-17(18)26-20;/h5-9,12H,10-11H2,1-4H3;1H
• InChI Key: WXXWJSUDVJSWRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(CCN(C)C)C2=NC3=C(S2)C=CC=C3Cl)C.Cl
• Molecular Formula: C20H23Cl2N3OS
• Molecular Weight: 424.4 g/mol

Description

N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3,4-dimethylbenzamide hydrochloride is a useful research compound. Its molecular formula is C20H23Cl2N3OS and its molecular weight is 424.38. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Agents

Compounds related to benzothiazoles have been synthesized and evaluated for their antimicrobial properties. For example, derivatives have shown moderate to excellent activity against bacterial strains such as Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Mycobacterium tuberculosis, as well as antifungal activity against Candida albicans and Aspergillus species (B'Bhatt & Sharma, 2017).

Anticancer Agents

Certain benzothiazole derivatives have been explored for their potential anticancer activities, highlighting the utility of these compounds in the development of new therapeutic agents. The structural features of these compounds, including the thiazolidinone ring, have been associated with various biological activities, indicating the potential for the development of novel anticancer drugs (Mabkhot et al., 2019).

Corrosion Inhibitors

Benzothiazole derivatives have also been investigated as corrosion inhibitors for carbon steel in acidic solutions. These compounds offer high inhibition efficiency, showcasing their potential application in protecting metals from corrosion, which is crucial for extending the lifespan of metal structures and components in industrial settings (Hu et al., 2016).

Nonlinear Optical Materials

Research into benzothiazole derivatives has extended into the field of materials science, where certain compounds have been synthesized and studied for their nonlinear optical properties. These properties make them potential candidates for applications in optical devices such as limiters and modulators, which are essential components in the development of advanced photonic technologies (Rahulan et al., 2014).